Cas no 290311-11-4 (2-(3-ethynylphenoxy)acetic acid)

• Product Name: 2-(3-ethynylphenoxy)acetic acid
• CAS No: 290311-11-4
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 6059604
• PubChem ID: 53414478
• Update Time: 2025-10-18

2-(3-ethynylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(3-ethynylphenoxy)-
• 2-(3-Ethynylphenoxy)acetic acid
• (3-ethynylphenoxy)acetic acid
• EN300-1830550
• 290311-11-4
• 2-(3-ethynylphenoxy)acetic acid

• Inchi： 1S/C10H8O3/c1-2-8-4-3-5-9(6-8)13-7-10(11)12/h1,3-6H,7H2,(H,11,12)
• InChI Key： IJBSVEMPEQNUHU-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=CC(C#C)=C1

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 331.3±22.0 °C(Predicted)
• pka: 3.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(3-ethynylphenoxy)acetic acid

2-(3-Ethynylphenoxy)Acetic Acid (CAS No. 290311-11-4): An Overview of Its Properties, Applications, and Recent Research

2-(3-Ethynylphenoxy)acetic acid (CAS No. 290311-11-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biological studies. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(3-ethynylphenoxy)acetic acid.

Chemical Structure and Properties:

2-(3-Ethynylphenoxy)acetic acid is a derivative of acetic acid with a distinctive ethynylphenyl ether moiety. The presence of the ethynyl group (C≡CH) and the phenoxy group (C6H5O-) imparts unique chemical properties to this compound. The ethynyl group is highly reactive and can participate in various chemical reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a key reaction in click chemistry. The phenoxy group, on the other hand, provides aromatic character and can influence the compound's solubility and reactivity.

The molecular formula of 2-(3-ethynylphenoxy)acetic acid is C10H8O3, with a molecular weight of 176.17 g/mol. It is a white crystalline solid at room temperature and has a melting point of approximately 95°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water.

Synthesis Methods:

The synthesis of 2-(3-ethynylphenoxy)acetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-ethynylphenol with chloroacetic acid in the presence of a base such as potassium carbonate (K2CO3). This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the coupling of 3-ethynylphenol with acetic anhydride followed by hydrolysis to yield the final product.

A more recent and efficient method involves the use of palladium-catalyzed cross-coupling reactions. For instance, Sonogashira coupling can be used to couple 3-bromophenol with propargyl alcohol in the presence of palladium(II) acetate (Pd(OAc)2) and copper(I) iodide (CuI). This method offers high yields and excellent functional group tolerance, making it suitable for large-scale synthesis.

Biological Activities:

2-(3-Ethynylphenoxy)acetic acid has been studied for its potential biological activities, particularly in the context of drug discovery and development. One area of interest is its ability to modulate cellular processes through interactions with specific receptors or enzymes. For example, recent research has shown that this compound can act as an agonist or antagonist for certain G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

In addition to its receptor-modulating properties, 2-(3-ethynylphenoxy)acetic acid has been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro. These findings suggest that this compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Recent Research Advancements:

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 2-(3-ethynylphenoxy)acetic acid. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing novel anticancer agents. The researchers synthesized a series of derivatives by modifying the ethynylphenyl ether moiety and evaluated their cytotoxic activity against various cancer cell lines. Several derivatives exhibited potent antiproliferative effects, particularly against breast cancer cells.

Another area of active research involves the use of 2-(3-ethynylphenoxy)acetic acid as a building block for constructing complex molecular architectures through click chemistry reactions. A study published in Organic Letters demonstrated that this compound can be efficiently coupled with azide-functionalized biomolecules to form bioconjugates with enhanced stability and bioactivity. These bioconjugates have potential applications in targeted drug delivery and imaging agents.

Conclusion:

In summary, 2-(3-ethynylphenoxy)acetic acid (CAS No. 290311-11-4) is a multifunctional organic compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure enables it to participate in various chemical reactions and biological processes, making it a valuable tool for drug discovery and development. Recent research has highlighted its potential as an anticancer agent, anti-inflammatory drug candidate, and building block for complex molecular architectures. As further studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology.